(3-(5-(Furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(6-methylpyridin-3-yl)methanone

• IUPAC Name: [3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]-(6-methylpyridin-3-yl)methanone
• InChI: InChI=1S/C17H16N4O3/c1-11-4-5-12(9-18-11)17(22)21-7-6-13(10-21)15-19-16(24-20-15)14-3-2-8-23-14/h2-5,8-9,13H,6-7,10H2,1H3
• InChI Key: LONXMDGHZKWBMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C(=O)N2CCC(C2)C3=NOC(=N3)C4=CC=CO4
• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol

Description

(3-(5-(Furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(6-methylpyridin-3-yl)methanone is a useful research compound. Its molecular formula is C17H16N4O3 and its molecular weight is 324.34. The purity is usually 95%.
BenchChem offers high-quality (3-(5-(Furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(6-methylpyridin-3-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (3-(5-(Furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(6-methylpyridin-3-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Microwave Assisted Synthesis and Biological Evaluation : A study by Ravula et al. (2016) reported the synthesis and biological evaluation of compounds similar to the queried chemical. This included the synthesis of methanone derivatives using microwave irradiation, leading to high yields and environmentally friendly reactions. These compounds exhibited significant anti-inflammatory and antibacterial activities, making them promising candidates for drug development (Ravula et al., 2016).

• Methanol Addition to Dihapto-Coordinated Rhenium Complexes : Research by Friedman and Harman (2001) studied the addition of methanol to dihapto-coordinated rhenium complexes of furan, which is structurally related to the queried compound. This research provided insights into the stereochemistry and reaction pathways of such complexes (Friedman & Harman, 2001).

• Photochemical Synthesis of Fluorinated Heterocyclic Compounds : A study by Buscemi et al. (2001) explored the photochemical synthesis of 3-amino-5-perfluoroaryl-1,2,4-oxadiazoles, which shares a structural component with the queried compound. This methodology highlights an alternative approach to synthesizing heterocyclic compounds with potential pharmaceutical applications (Buscemi et al., 2001).

• Biologically Active Oxadiazole : Shukla and Srivastav (2015) discussed the biological significance of oxadiazoles, a core component of the queried compound. The study emphasized the chemical and biological properties of oxadiazoles, underscoring their importance in pharmaceutical research (Shukla & Srivastav, 2015).

• Synthesis and Biological Activity of Pyrimidin Derivatives : Pivazyan et al. (2019) conducted a study on the synthesis of derivatives containing pyrimidin, oxadiazole, and furan rings. These compounds demonstrated a significant plant growth-stimulating effect, showcasing the potential of such compounds in agricultural applications (Pivazyan et al., 2019).